Cas no 1459264-33-5 (N-Isopropyl-2-(3-methoxyphenyl)acetamide)

• Product Name: N-Isopropyl-2-(3-methoxyphenyl)acetamide
• CAS No: 1459264-33-5
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 4600788
• Update Time: 2025-05-20

N-Isopropyl-2-(3-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-Isopropyl-2-(3-methoxyphenyl)acetamide

• Inchi： 1S/C12H17NO2/c1-9(2)13-12(14)8-10-5-4-6-11(7-10)15-3/h4-7,9H,8H2,1-3H3,(H,13,14)
• InChI Key： BBVVLFKFFDXNDT-UHFFFAOYSA-N
• SMILES： C1(CC(NC(C)C)=O)=CC=CC(OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on N-Isopropyl-2-(3-methoxyphenyl)acetamide

Introduction to N-Isopropyl-2-(3-methoxyphenyl)acetamide (CAS No. 1459264-33-5)

N-Isopropyl-2-(3-methoxyphenyl)acetamide, identified by its Chemical Abstracts Service (CAS) number 1459264-33-5, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a unique structural arrangement of functional groups, has garnered attention for its potential applications in drug discovery and molecular research. The presence of an isopropyl group and a methoxy-substituted phenyl ring contributes to its distinct chemical properties, making it a valuable candidate for further investigation.

The structural formula of N-isopropyl-2-(3-methoxyphenyl)acetamide consists of an acetamide moiety linked to an isopropyl group, with the phenyl ring bearing a methoxy substituent at the 3-position. This configuration imparts specific electronic and steric characteristics that influence its reactivity and interaction with biological targets. The compound's solubility, melting point, and spectroscopic properties have been thoroughly characterized, providing a solid foundation for its study in various chemical and biological contexts.

In recent years, the pharmaceutical industry has seen a surge in the development of novel compounds with tailored biological activities. N-isopropyl-2-(3-methoxyphenyl)acetamide has been explored as a potential intermediate in the synthesis of bioactive molecules. Its role in the development of therapeutic agents has been highlighted in several studies, particularly those focusing on central nervous system (CNS) disorders and inflammatory conditions. The compound's ability to modulate neurotransmitter activity and inhibit inflammatory pathways has made it a subject of considerable interest among researchers.

One of the most compelling aspects of N-isopropyl-2-(3-methoxyphenyl)acetamide is its potential as a scaffold for drug design. By leveraging computational chemistry techniques, researchers have been able to predict how modifications to its structure could enhance its pharmacological properties. For instance, studies have suggested that introducing additional functional groups could improve its binding affinity to specific receptors or enzymes. This flexibility makes it an attractive candidate for structure-activity relationship (SAR) studies, which are crucial for optimizing drug candidates.

The synthesis of N-isopropyl-2-(3-methoxyphenyl)acetamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high yields and enantiomeric purity. These techniques not only enhance the efficiency of the synthesis but also allow for the production of chiral derivatives, which are often essential for achieving desired pharmacological outcomes.

Recent advancements in analytical chemistry have enabled more detailed characterization of N-isopropyl-2-(3-methoxyphenyl)acetamide. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have provided insights into its molecular structure and conformational dynamics. These data are critical for understanding how the compound interacts with biological targets and for predicting its behavior in vivo.

The pharmacokinetic properties of N-isopropyl-2-(3-methoxyphenyl)acetamide have also been studied extensively. Researchers have investigated its absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET) profiles to assess its suitability as a drug candidate. These studies have revealed important information about its bioavailability, metabolic pathways, and potential side effects. Such data are essential for guiding further development efforts and ensuring that the compound is safe and effective for therapeutic use.

In conclusion, N-isopropyl-2-(3-methoxyphenyl)acetamide (CAS No. 1459264-33-5) represents a promising compound in the realm of pharmaceutical chemistry. Its unique structural features, combined with its potential biological activities, make it a valuable asset for drug discovery programs. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the development of novel therapeutic agents.